2-[Cyclopropyl-[(4-methylphenyl)methyl]azaniumyl]acetate

• IUPAC Name: 2-[cyclopropyl-[(4-methylphenyl)methyl]azaniumyl]acetate
• InChI: InChI=1S/C13H17NO2/c1-10-2-4-11(5-3-10)8-14(9-13(15)16)12-6-7-12/h2-5,12H,6-9H2,1H3,(H,15,16)
• InChI Key: AYUOVMVBUBCZFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C[NH+](CC(=O)[O-])C2CC2
• Molecular Formula: C13H17NO2
• Molecular Weight: 219.28 g/mol

Description

2-[Cyclopropyl-[(4-methylphenyl)methyl]azaniumyl]acetate is an organic compound with potential applications in various fields, including medical, environmental, and industrial research. This compound is characterized by its unique structure, which includes a cyclopropyl group, a 4-methylphenyl group, and an azaniumyl group attached to an acetate moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[Cyclopropyl-[(4-methylphenyl)methyl]azaniumyl]acetate typically involves the reaction of cyclopropylamine with 4-methylbenzyl chloride to form the intermediate 4-methylbenzylcyclopropylamine. This intermediate is then reacted with acetic acid to yield the final product. The reaction conditions generally include the use of a solvent such as dichloromethane and a base like triethylamine to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification methods such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-[Cyclopropyl-[(4-methylphenyl)methyl]azaniumyl]acetate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur with halogenated compounds.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Halogenated compounds in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

2-[Cyclopropyl-[(4-methylphenyl)methyl]azaniumyl]acetate has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 2-[Cyclopropyl-[(4-methylphenyl)methyl]azaniumyl]acetate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-[Cyclopropyl-[(4-methylphenyl)methyl]amino]acetate
• 2-[Cyclopropyl-[(4-methylphenyl)methyl]hydraziniumyl]acetate

Uniqueness

2-[Cyclopropyl-[(4-methylphenyl)methyl]azaniumyl]acetate is unique due to its specific structural features, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity, making it valuable for specific research and industrial applications.